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Compound of Interest

Compound Name: GLK-19

Cat. No.: B15564079

Disclaimer: The term "GLK-19" does not correspond to a recognized molecule in the reviewed
scientific literature. It is possible that this is an internal project name or a misinterpretation. This
guide will focus on the well-characterized protein kinase GLK, also known as Mitogen-activated
protein kinase kinase kinase kinase 3 (MAP4K3), which plays a significant role in various
cellular processes and is a target for drug discovery.

Introduction

Germinal center kinase-like kinase (GLK), officially known as MAP4Ka3, is a serine/threonine
kinase belonging to the Ste20-like kinase family.[1][2] It is a crucial upstream regulator in
several signaling cascades, including the c-Jun N-terminal kinase (JNK), mTOR, and NF-kB
pathways.[1][3] Due to its integral role in these pathways, GLK is implicated in a variety of
physiological and pathological processes such as immune responses, cell proliferation,
autophagy, and has been linked to diseases including autoimmune disorders, cancer, and even
COVID-19.[1][4] This makes GLK a compelling target for the development of novel
therapeutics.[1][5]

Quantitative Data on GLK/MAP4K3 Inhibitors

Several small molecule inhibitors targeting GLK/MAP4K3 have been developed. The following
table summarizes the available quantitative data for some of these compounds.
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Compound
Target(s) IC50 (nM) Assay Type Reference
Name
HPK1, GLK, Biochemical
HPK1-IN-7 140 (for GLK) [6]
IRAK4 Assay
MAP4K4, - (pIC50 = 8.55 Biochemical
DMX-5804 [6]
MINKZ, TNIK for MAP4K4) Assay
- (>665-fold _ _
o Biochemical
HPK1-IN-62 HPK1 selectivity over [6]
Assay
GLK)
Biochemical
HPK1-IN-56 HPK1 - [6]
Assay

Note: Data for highly specific and potent GLK inhibitors with publicly available IC50 values are
limited in the reviewed literature. Much of the inhibitor development is focused on the broader
MAP4K family.

Key Signaling Pathways Involving GLK/MAP4K3

GLK/MAP4K3 is a central node in multiple signaling pathways that regulate critical cellular
functions.

T-Cell Receptor (TCR) and NF-kB Signaling

In T-cells, GLK is activated following T-cell receptor (TCR) stimulation.[5][7] It acts as a crucial
link between the upstream adaptor protein SLP-76 and the downstream kinase PKCB8.[5][7]
GLK directly phosphorylates and activates PKCO, which in turn leads to the activation of the
IKK complex and subsequent activation of the NF-kB transcription factor.[2][7] This pathway is
essential for T-cell activation, differentiation, and immune responses.[2] Dysregulation of this
pathway is associated with autoimmune diseases.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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